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Compound of Interest

Compound Name:
5-(3-Chlorophenyl)-5-oxovaleric

acid

CAS No.: 75381-46-3

Cat. No.: B1302662 Get Quote

Welcome to the technical support center for the synthesis of 5-(3-Chlorophenyl)-5-oxovaleric
acid. This guide is designed for researchers, scientists, and drug development professionals to

navigate the complexities of this synthesis, improve yields, and troubleshoot common

experimental challenges. This molecule is a valuable building block, and its successful

synthesis is critical for various research applications.[1]

The primary route to this and similar structures is the Friedel-Crafts acylation, a robust method

for forming C-C bonds with an aromatic ring.[2] This guide focuses on the reaction between

chlorobenzene and glutaric anhydride in the presence of a Lewis acid catalyst, typically

aluminum chloride (AlCl₃).

Core Reaction Overview
The synthesis proceeds via an electrophilic aromatic substitution mechanism where an acylium

ion, generated from glutaric anhydride and AlCl₃, attacks the chlorobenzene ring.
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Option 1:
Optimize Isomer Separation

(e.g., Fractional Crystallization)

Option 2 (Recommended):
Revise Synthetic Strategy

(Use different starting materials)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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